Cas no 1006471-20-0 (1-Ethyl-1H-pyrazole-5-carbonyl chloride)

1-Ethyl-1H-pyrazole-5-carbonyl chloride is a versatile heterocyclic building block used in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive acyl chloride group enables efficient coupling with nucleophiles, facilitating the formation of amides, esters, and other derivatives. The ethyl-substituted pyrazole core contributes to enhanced stability and reactivity, making it valuable for constructing complex molecular architectures. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its moisture-sensitive nature.

1-Ethyl-1H-pyrazole-5-carbonyl chloride structure

1006471-20-0 structure

Product Name:1-Ethyl-1H-pyrazole-5-carbonyl chloride

CAS No:1006471-20-0

MF:C₆H₇ClN₂O

MW:158.58558011055

MDL:MFCD03421429

CID:3058901

PubChem ID:3164933

Update Time:2025-06-08

1-Ethyl-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-pyrazole-5-carbonyl chloride
- 2-ethylpyrazole-3-carbonyl chloride
- 2-ethyl-3-pyrazolecarbonyl chloride
- 1H-pyrazole-5-carbonyl chloride, 1-ethyl-
- ALBB-009208
- AKOS000308525
- 1-ethyl-1H-pyrazole-5-carbonylchloride
- SCHEMBL16963334
- DB-103219
- 1006471-20-0
- LS-03019
- EN300-239733
- H25063
- STK349094
- F2146-0670
- MDL： MFCD03421429
- Inchi： 1S/C6H7ClN2O/c1-2-9-5(6(7)10)3-4-8-9/h3-4H,2H2,1H3
- InChI Key： YBJYEXJPLMKAEC-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=NN1CC)=O

Computed Properties

Exact Mass: 158.0246905Da
Monoisotopic Mass: 158.0246905Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 34.9Å²

1-Ethyl-1H-pyrazole-5-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E900323-25mg	1-Ethyl-1H-pyrazole-5-carbonyl Chloride	1006471-20-0		25mg	$ 50.00	2022-06-05
TRC	E900323-50mg	1-Ethyl-1H-pyrazole-5-carbonyl Chloride	1006471-20-0		50mg	$ 70.00	2022-06-05
TRC	E900323-250mg	1-Ethyl-1H-pyrazole-5-carbonyl Chloride	1006471-20-0		250mg	$ 295.00	2022-06-05
Chemenu	CM483750-1g	1-Ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0	98%	1g	$356	2022-06-14
abcr	AB407166-250 mg	1-Ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0		250MG	€195.90	2022-03-02
abcr	AB407166-500 mg	1-Ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0		500MG	€232.80	2022-03-02
abcr	AB407166-1 g	1-Ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0		1g	€257.30	2022-03-02
abcr	AB407166-5 g	1-Ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0		5g	€577.50	2022-03-02
abcr	AB407166-10 g	1-Ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0		10g	€909.90	2022-03-02
Enamine	EN300-239733-0.05g	1-ethyl-1H-pyrazole-5-carbonyl chloride	1006471-20-0	95%	0.05g	$468.0	2024-06-19